Cas no 2034330-85-1 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide
• CAS No: 2034330-85-1
• MF: C₁₈H₁₄F₃NO₃S
• MW: 381.368874073029
• CID: 5890890
• PubChem ID: 119101115
• Update Time: 2025-06-30

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• CDUNGVIUGHIDJZ-UHFFFAOYSA-N
• Benzamide, N-[2-(2-furanyl)-2-hydroxy-2-(3-thienyl)ethyl]-3-(trifluoromethyl)-
• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-3-(trifluoromethyl)benzamide
• 2034330-85-1
• F6506-0646
• N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-3-(trifluoromethyl)benzamide
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-3-(trifluoromethyl)benzamide
• AKOS026691936

• Inchi： 1S/C18H14F3NO3S/c19-18(20,21)13-4-1-3-12(9-13)16(23)22-11-17(24,14-6-8-26-10-14)15-5-2-7-25-15/h1-10,24H,11H2,(H,22,23)
• InChI Key： CDUNGVIUGHIDJZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)(O)C1C=CSC=1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 381.06464897g/mol
• Monoisotopic Mass: 381.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 566.0±50.0 °C(Predicted)
• pka: 12.50±0.29(Predicted)

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide (CAS No. 2034330-85-1)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide (CAS No. 2034330-85-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a furan ring, a thiophene moiety, and a trifluoromethyl group, making it a versatile candidate for various applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in addressing unmet medical needs, particularly in the areas of inflammation and metabolic disorders.

The structural complexity of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide offers a rich platform for synthetic modifications, enabling the exploration of its pharmacological properties. The presence of the hydroxy group and the trifluoromethyl substituent enhances its binding affinity to biological targets, a feature that is highly sought after in modern drug design. Recent studies have highlighted its potential as a modulator of key enzymatic pathways, sparking discussions in scientific forums about its mechanism of action and therapeutic applications.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide in drug development?" Preliminary research suggests that its unique structure could be leveraged to target specific receptors involved in inflammatory responses. This aligns with the growing demand for novel anti-inflammatory agents, especially in the context of chronic diseases such as arthritis and autoimmune disorders. The furan and thiophene rings, in particular, are known to contribute to the compound's stability and bioavailability, critical factors in pharmacokinetics.

Another hot topic in the scientific community is the role of trifluoromethyl-containing compounds in improving drug efficacy. The trifluoromethyl group in N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide is believed to enhance metabolic stability and membrane permeability, addressing common challenges in drug delivery. This has led to increased interest in the compound's potential as a lead molecule for the development of next-generation therapeutics. Researchers are also exploring its use in combination therapies, where its synergistic effects with other drugs could offer improved clinical outcomes.

From a synthetic chemistry perspective, the preparation of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide involves multi-step reactions that highlight the importance of precision and optimization. The incorporation of the thiophene ring, for instance, requires careful control of reaction conditions to ensure high yield and purity. These synthetic challenges have spurred innovations in catalytic methods and green chemistry approaches, reflecting the broader trends in sustainable pharmaceutical manufacturing.

In conclusion, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide (CAS No. 2034330-85-1) represents a promising avenue for research and development in the pharmaceutical industry. Its distinctive structural attributes and potential therapeutic benefits make it a subject of ongoing investigation. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in the advancement of targeted therapies and personalized medicine.